Cas no 2375270-29-2 (Tert-butyl 8-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate)

• Product Name: Tert-butyl 8-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate
• CAS No: 2375270-29-2
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5767156
• PubChem ID: 145874662
• Update Time: 2025-05-26

Tert-butyl 8-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6758813
• 2375270-29-2
• Tert-butyl 8-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-8-5-10(9-14)13(15)6-4-7-13/h10H,4-9,14H2,1-3H3
• InChI Key： CKJDQJCPGDKSIJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN)C21CCC2)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 8-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate

Tert-butyl 8-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate (CAS No. 2375270-29-2): A Comprehensive Overview

Tert-butyl 8-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate, identified by its CAS number 2375270-29-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential applications in drug development, particularly in the design of novel bioactive molecules. The compound's intricate framework, combining a spirocyclic core with functionalized side chains, makes it a versatile scaffold for medicinal chemistry investigations.

The molecular structure of Tert-butyl 8-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate consists of a spirocyclic connection between a seven-membered azacycloalkane ring and a four-membered cycloalkane ring. This spiro arrangement imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The presence of an amine group at the 8-position and a carboxylate moiety at the 5-position provides multiple sites for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic compounds as pharmacophores. Studies suggest that the rigid conformation imposed by the spirocyclic core can enhance the binding efficiency of small-molecule drugs to their target proteins. In particular, Tert-butyl 8-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate has been investigated for its interactions with enzymes and receptors involved in various disease pathways. Its unique spatial arrangement of functional groups may facilitate the development of selective inhibitors with improved pharmacokinetic profiles.

The synthesis of Tert-butyl 8-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate presents an intriguing challenge due to its complex architecture. Traditional synthetic approaches often involve multi-step sequences, including cyclization reactions and functional group transformations. However, recent methodologies have focused on more efficient routes, leveraging transition-metal catalysis and asymmetric synthesis techniques to achieve high yields and enantioselectivity. These advances have made it feasible to produce sufficient quantities of the compound for both preclinical studies and industrial applications.

In the realm of drug discovery, Tert-butyl 8-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate has been explored as a precursor for novel therapeutic agents. Its structural motifs are reminiscent of known bioactive compounds, suggesting potential applications in areas such as central nervous system disorders, inflammation, and cancer therapy. Preliminary biological evaluations have demonstrated promising interactions with target proteins, paving the way for further mechanistic studies and lead optimization.

The pharmacological profile of Tert-butyl 8-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate is influenced by its ability to modulate protein-protein interactions and enzyme activity. The spirocyclic core acts as a scaffold that can be fine-tuned to optimize binding affinity and selectivity. Additionally, the presence of both amine and carboxylate functionalities allows for diverse derivatization strategies, enabling the creation of libraries of compounds for high-throughput screening.

Future research directions may focus on exploring the therapeutic potential of derivatives derived from Tert-butyl 8-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate. By incorporating additional functional groups or modifying the spirocyclic core, it may be possible to develop drugs with enhanced efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

The versatility of Tert-butyl 8-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate extends beyond its use as a starting material for drug development. It serves as a valuable tool in chemical biology studies, where its structural features can be exploited to probe protein function and interactions. Such investigations may provide insights into disease mechanisms and inform the design of more effective therapeutic strategies.

In conclusion, Tert-butyl 8-(aminomethyl)-5-azaspiro[3.4]octane-5-carboxylate (CAS No. 2375270-29-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural characteristics and functionalizable framework make it an attractive scaffold for developing novel bioactive molecules. Continued investigation into its synthetic pathways, biological activities, and therapeutic applications will likely yield valuable contributions to medicine and drug discovery.